Cas no 80-04-6 (4,4'-(Propane-2,2-diyl)dicyclohexanol)

4,4'-(Propane-2,2-diyl)dicyclohexanol is a cycloaliphatic diol characterized by its rigid molecular structure and high thermal stability. The compound features two cyclohexanol rings linked by a propane-2,2-diyl bridge, contributing to its steric hindrance and resistance to degradation under elevated temperatures. This structure enhances its utility as a monomer in high-performance polymer synthesis, particularly for coatings, adhesives, and thermosetting resins requiring durability and chemical resistance. Its symmetrical configuration also promotes uniform crosslinking in polymeric matrices, improving mechanical properties. The diol’s low volatility and compatibility with various industrial formulations further underscore its suitability for advanced material applications.
4,4'-(Propane-2,2-diyl)dicyclohexanol structure
80-04-6 structure
Product name:4,4'-(Propane-2,2-diyl)dicyclohexanol
CAS No:80-04-6
MF:C15H28O2
MW:240.381625175476
MDL:MFCD00019334
CID:34194
PubChem ID:24865910

4,4'-(Propane-2,2-diyl)dicyclohexanol Chemical and Physical Properties

Names and Identifiers

    • 4,4'-(Propane-2,2-diyl)dicyclohexanol
    • 4,4-Isopropylidenedicyclohexanol,mixture of isomers
    • 2,2-Bis(hydroxycyclohexyl)propanone
    • H-BisA(HBPA)
    • 4,4'-Isopropylidenedicyclohexanol(HBPA)
    • 4,4'-Isopropylidenedicyclohexanol
    • HBPA
    • Hydrogenated bisphenol A
    • 2,2-Bis(4-hydroxycyclohexyl)propane (mixture of isomers)
    • 4,4\'-(Propane-2,2-diyl)dicyclohexanol
    • Perhydrobisphenol A
    • 4,4'-Isopropylidenedicyclohexanol, mixture of isomers
    • EP-4080E
    • 4-[2-(4-hydroxycyclohexyl)propan-2-yl]cyclohexan-1-ol
    • p,p'-Dihydroxy-2,2-dicyclohexylpropane (mixture of isomers)
    • Perhydrobisphenol A (mixture of isomers)
    • Cyclohexanol,4,4'-isopropylidenedi- (6CI,7CI,8CI)
    • 1,1'-Isopropylidenebis[4-cyclohexanol]
    • 2,2-Bis(4-hydroxycyclohexyl)propane
    • Dodecahydrobisphenol A
    • Hydrobisphenol A
    • NSC8990
    • NSC 8991
    • NSC 8992
    • Rikabinol HB
    • A HYDROGENATED BISPHENOL A
    • 4,4'-isopropylidenedicyclohexanol, mixture O
    • BISPHENOLAHYDROGENATED
    • 4,4′-(1-Methylethylidene)bis[cyclohexanol] (ACI)
    • Cyclohexanol, 4,4′-isopropylidenedi- (6CI, 7CI, 8CI)
    • 1,1′-Isopropylidenebis[4-cyclohexanol]
    • 4,4′-(Propane-2,2-diyl)dicyclohexanol
    • 4,4′-Isopropylidenedicyclohexanol
    • HBPA (diol)
    • NSC 8990
    • ST 4100DX60
    • MDL: MFCD00019334
    • Inchi: 1S/C15H28O2/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h11-14,16-17H,3-10H2,1-2H3
    • InChI Key: CDBAMNGURPMUTG-UHFFFAOYSA-N
    • SMILES: OC1CCC(C(C2CCC(O)CC2)(C)C)CC1

Computed Properties

  • Exact Mass: 240.20900
  • Monoisotopic Mass: 240.209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Surface Charge: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: Colorless crystal
  • Density: 1.0480
  • Melting Point: 140-150°C
  • Boiling Point: 230-234 ºC
  • Flash Point: >110 ºC
  • Refractive Index: 1.523
  • PSA: 40.46000
  • LogP: 3.11480
  • Solubility: Uncertain

4,4'-(Propane-2,2-diyl)dicyclohexanol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • WGK Germany:3
  • Hazard Category Code: R36
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Storage Condition:Store at room temperature
  • Safety Term:S26
  • Risk Phrases:R36

4,4'-(Propane-2,2-diyl)dicyclohexanol Customs Data

  • HS CODE:2906199090
  • Customs Data:

    China Customs Code:

    2906199090

    Overview:

    2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4,4'-(Propane-2,2-diyl)dicyclohexanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R018056-100g
4,4'-(Propane-2,2-diyl)dicyclohexanol
80-04-6 95%
100g
¥128 2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R018056-500g
4,4'-(Propane-2,2-diyl)dicyclohexanol
80-04-6 95%
500g
¥304 2023-09-07
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
416517-250G
4,4'-(Propane-2,2-diyl)dicyclohexanol
80-04-6
250g
¥338.55 2023-12-06
abcr
AB137829-500 g
2,2-Bis(4-hydroxycyclohexyl)propane (mixture of isomers), 93%; .
80-04-6 93%
500g
€97.80 2023-05-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I811634-100g
4,4'-Isopropylidenedicyclohexanol, mixture of isomers
80-04-6 95%
100g
¥133.00 2022-01-12
TRC
P835313-100mg
4,4'-(Propane-2,2-diyl)dicyclohexanol
80-04-6
100mg
$ 65.00 2022-06-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R018056-25g
4,4'-(Propane-2,2-diyl)dicyclohexanol
80-04-6 95%
25g
¥58 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B0928-500g
4,4'-(Propane-2,2-diyl)dicyclohexanol
80-04-6 93.0%(GC),mixture of isomers
500g
¥560.0 2022-06-10
TRC
P835313-500mg
4,4'-(Propane-2,2-diyl)dicyclohexanol
80-04-6
500mg
$ 80.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I16480-25g
4,4-(Propane-2,2-diyl)dicyclohexanol
80-04-6 95%
25g
¥59.0 2023-09-07

4,4'-(Propane-2,2-diyl)dicyclohexanol Production Method

Synthetic Routes 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum ,  Rhodium Solvents: Water ;  1 h, 5 MPa, 80 °C
Reference
Synthesis of rhodium-platinum bimetallic catalysts supported on SBA-15 by chemical fluid deposition for the hydrogenation of terephthalic acid in water
Yu, Wen; et al, Applied Catalysis, 2016, 196, 185-192

4,4'-(Propane-2,2-diyl)dicyclohexanol Raw materials

4,4'-(Propane-2,2-diyl)dicyclohexanol Preparation Products

Additional information on 4,4'-(Propane-2,2-diyl)dicyclohexanol

Comprehensive Guide to 4,4'-(Propane-2,2-diyl)dicyclohexanol (CAS No. 80-04-6): Properties, Applications, and Industry Insights

4,4'-(Propane-2,2-diyl)dicyclohexanol (CAS No. 80-04-6), often referred to as a key intermediate in specialty chemical synthesis, is a versatile compound with growing industrial relevance. Its unique molecular structure, featuring two cyclohexanol rings linked by a propane-2,2-diyl bridge, imparts exceptional stability and reactivity, making it valuable in polymer production, coatings, and advanced material science. This article delves into its properties, applications, and answers trending questions like "Is 4,4'-(Propane-2,2-diyl)dicyclohexanol biodegradable?" or "How is CAS 80-04-6 used in sustainable manufacturing?"—topics highly searched in 2024.

The chemical’s thermal stability and solubility profile (soluble in common organic solvents like ethanol and acetone) make it a preferred choice for formulating high-performance resins. Recent studies highlight its role in eco-friendly adhesives, aligning with the global push for green chemistry. For instance, researchers are exploring its potential in low-VOC coatings, addressing environmental concerns—a hotspot in AI-driven searches like "CAS 80-04-6 environmental impact."

From a technical standpoint, 4,4'-(Propane-2,2-diyl)dicyclohexanol exhibits a melting point of 120–125°C and a molecular weight of 296.45 g/mol. Its hydroxyl functional groups enable cross-linking reactions, critical for producing durable polyurethanes and epoxy modifiers. Industry forums frequently query "Can CAS 80-04-6 replace bisphenol A?"—a testament to its perceived safety advantages. While not a direct substitute, its lower toxicity profile positions it as a viable alternative in select applications.

Innovations in renewable energy have further spotlighted this compound. For example, its derivatives are being tested in wind turbine blade coatings to enhance UV resistance—a trending topic among engineers. Additionally, its compatibility with bio-based polymers answers searches like "Is 4,4'-(Propane-2,2-diyl)dicyclohexanol derived from biomass?" Though currently petrochemical-derived, efforts to synthesize it from sustainable feedstocks are underway.

Regulatory compliance is another focal point. Unlike many aromatic analogs, 4,4'-(Propane-2,2-diyl)dicyclohexanol lacks restricted status, easing its adoption in regions with stringent chemical regulations. Searches for "CAS 80-04-6 REACH compliance" or "FDA approval for 4,4'-(Propane-2,2-diyl)dicyclohexanol" reflect market needs for clarity, which this compound delivers.

In conclusion, 4,4'-(Propane-2,2-diyl)dicyclohexanol (CAS No. 80-04-6) bridges performance and sustainability, answering modern industry demands. Its multifaceted applications—from high-strength composites to eco-conscious formulations—ensure its prominence in future innovations. For professionals seeking data-driven insights, this compound’s technical datasheets and lifecycle assessments remain pivotal resources.

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